Cas no 40115-65-9 (4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one)

• Product Name: 4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one
• CAS No: 40115-65-9
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 925329
• PubChem ID: 269254
• Update Time: 2025-04-19

4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one
• 4-Benzyl-3-phenyl-5-pyrazolone
• 4-Benzyl-3-phenyl-pyrazolon-(5)
• 4-benzyl-5-phenyl-1,2-dihydro-pyrazol-3-one
• 4-benzyl-5-phenyl-2,4-dihydro-3h-pyrazol-3-one
• AC1Q6LN3
• AG-J-72314
• AR-1G1099
• CTK1D7520
• NSC109909
• CHEMBL2131561
• SMR001570903
• 3-phenyl-4-(phenylmethyl)-1,4-dihydropyrazol-5-one
• 40115-65-9
• MLS002704197
• 3H-Pyrazol-3-one,4-dihydro-5-phenyl-4-(phenylmethyl)-
• DTXSID80296560
• A825075
• 4-benzyl-5-phenyl-2,4-dihydropyrazol-3-one
• 4-Benzyl-3-phenyl-1H-pyrazol-5(4H)-one
• DS-014887
• NSC-109909

• Inchi： 1S/C16H14N2O/c19-16-14(11-12-7-3-1-4-8-12)15(17-18-16)13-9-5-2-6-10-13/h1-10,14H,11H2,(H,18,19)
• InChI Key： ZNERTAAPKLLEBE-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC=CC=2)=NN1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46
• LogP: 2.14380